Cas no 2229267-04-1 (3-(1-methylcyclohexyl)azetidin-3-ol)

• Product Name: 3-(1-methylcyclohexyl)azetidin-3-ol
• CAS No: 2229267-04-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6250628
• PubChem ID: 165881307
• Update Time: 2025-10-29

3-(1-methylcyclohexyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclohexyl)azetidin-3-ol
• EN300-1780104
• 2229267-04-1

• Inchi： 1S/C10H19NO/c1-9(5-3-2-4-6-9)10(12)7-11-8-10/h11-12H,2-8H2,1H3
• InChI Key： PGCSAVMJZCMYQD-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(1-methylcyclohexyl)azetidin-3-ol

3-(1-Methylcyclohexyl)Azetidin-3-Ol: A Comprehensive Overview

The compound 3-(1-methylcyclohexyl)azetidin-3-ol (CAS No. 2229267-04-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups. The azetidinol framework is particularly interesting due to its unique chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of azetidinols in medicinal chemistry, particularly in the development of bioactive compounds. The 1-methylcyclohexyl substituent in this compound adds complexity to its structure, enhancing its potential for interactions with biological targets. Researchers have explored the synthesis of this compound using various methodologies, including ring-closing reactions and enzymatic catalysis, which have improved the efficiency and scalability of its production.

One of the most promising applications of 3-(1-methylcyclohexyl)azetidin-3-ol lies in its role as a chiral building block. The compound's stereochemistry plays a crucial role in determining its biological activity, making it a valuable tool in asymmetric synthesis. Recent advancements in stereochemical control have enabled the synthesis of enantiomerically pure forms of this compound, which are essential for studying its pharmacological properties.

In terms of pharmacology, 3-(1-methylcyclohexyl)azetidin-3-ol has shown potential as a ligand for G-protein coupled receptors (GPCRs). Its ability to modulate these receptors makes it a candidate for treating conditions such as pain, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits selectivity for certain receptor subtypes, which is a critical factor in drug development.

The synthesis of 3-(1-methylcyclohexyl)azetidin-3-ol involves a series of well-defined steps that highlight the importance of protecting groups and catalytic processes. For instance, the formation of the azetidine ring can be achieved through a tandem Michael addition-cyclization reaction, which is both efficient and environmentally friendly. Such methods align with the growing trend toward sustainable chemistry practices.

Moreover, computational studies have provided valuable insights into the electronic and steric properties of 3-(1-methylcyclohexyl)azetidin-3-ol. These studies have helped researchers predict its binding affinities to various biological targets, guiding further experimental work. The integration of computational and experimental approaches has significantly accelerated the understanding of this compound's properties.

Looking ahead, the development of novel derivatives of 3-(1-methylcyclohexyl)azetidin-3-ol holds great promise for expanding its therapeutic applications. Researchers are actively exploring modifications to the 1-methylcyclohexyl group to enhance potency and selectivity. Additionally, efforts are underway to investigate its metabolism and pharmacokinetics in vivo, which are critical for determining its suitability as a drug candidate.

In conclusion, 3-(1-methylcyclohexyl)azetidin-3-ol (CAS No. 2229267-04-1) is a versatile compound with significant potential in medicinal chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in drug discovery.